Cas no 30606-84-9 (1,3-Isobenzofurandione, bromo-)

• Product Name: 1,3-Isobenzofurandione, bromo-
• CAS No: 30606-84-9
• MF: C₈H₃BrO₃
• MW: 227.011621713638
• CID: 1446657
• Update Time: 2024-08-24

1,3-Isobenzofurandione, bromo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, bromo-
• 1,3-Isobenzofurandione, bromo- (9CI)

• Inchi： 1S/C8H3BrO3/c9-5-3-1-2-4-6(5)8(11)12-7(4)10/h1-3H
• InChI Key： AQBFKBMMIDHCFS-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(Br)=CC=C2)C(=O)O1

Computed Properties

• Exact Mass: 225.92649
• Monoisotopic Mass: 225.927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Off white to yellowish powder
• Density: 1.911
• Boiling Point: 363.2 °C at 760 mmHg
• Flash Point: 173.5 °C
• Refractive Index: 1.651
• PSA: 43.37